Cas no 731752-47-9 (3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, (3R,4R)-rel-)

3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, (3R,4R)-rel- structure
731752-47-9 structure
Product Name:3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, (3R,4R)-rel-
CAS No:731752-47-9
MF:C7H13NO3
MW:159.183022260666
CID:559250
PubChem ID:45083290
Update Time:2025-04-19

3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, (3R,4R)-rel-
    • 3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, trans- (9CI)
    • methyl rac-(3S,4S)-4-hydroxy-3-piperidinecarboxylate
    • SCHEMBL10969774
    • 731752-47-9
    • Inchi: 1S/C7H13NO3/c1-11-7(10)5-4-8-3-2-6(5)9/h5-6,8-9H,2-4H2,1H3/t5-,6-/m0/s1
    • InChI Key: KQOGWNKGUKQZHP-WDSKDSINSA-N
    • SMILES: O[C@H]1CCNC[C@@H]1C(=O)OC

Computed Properties

  • Exact Mass: 159.08954328g/mol
  • Monoisotopic Mass: 159.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 58.6Ų
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